Cas no 62552-09-4 (Thiourea, N-cycloheptyl-N'-heptyl-)

• Product Name: Thiourea, N-cycloheptyl-N'-heptyl-
• CAS No: 62552-09-4
• MF: C₁₅H₃₀N₂S
• MW: 270.4771027565
• CID: 440588
• PubChem ID: 20322705
• Update Time: 2025-04-19

Thiourea, N-cycloheptyl-N'-heptyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-cycloheptyl-N'-heptyl-
• 1-cycloheptyl-3-heptylthiourea
• SCHEMBL11595933
• 62552-09-4
• N-Cycloheptyl-N'-heptylthiourea
• DTXSID40605235

• Inchi： 1S/C15H30N2S/c1-2-3-4-7-10-13-16-15(18)17-14-11-8-5-6-9-12-14/h14H,2-13H2,1H3,(H2,16,17,18)
• InChI Key： VMJZVCRSWNTPPL-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCC)NC1CCCCCC1

Computed Properties

• Exact Mass: 270.2132
• Monoisotopic Mass: 270.21297014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06